Ethyl 6-cyano-2-(trifluoromethyl)nicotinate

• Molecular Formula: C10H7F3N2O2
• Molecular Weight: 244.17 g/mol
• IUPAC Name: ethyl 6-cyano-2-(trifluoromethyl)pyridine-3-carboxylate
• InChI: InChI=1S/C10H7F3N2O2/c1-2-17-9(16)7-4-3-6(5-14)15-8(7)10(11,12)13/h3-4H,2H2,1H3
• InChI Key: ZAYCEAOJBKUALA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(C=C1)C#N)C(F)(F)F

Description

Ethyl 6-cyano-2-(trifluoromethyl)nicotinate is a useful research compound. Its molecular formula is C10H7F3N2O2 and its molecular weight is 244.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Under an atmosphere of nitrogen and with stirring, a solution of 0.596 g of ethyl 6-methylsulfonyl-2-trifluoromethylpyridin-3-ylcarboxylate in 5 ml of dimethylformamide is treated with 160 mg of solid potassium cyanide and a spatula tipful of 18-crown-6, and the mixture is heated at 80° C. for 3 hours. The mixture is cooled overnight, and the next day another 30 mg of potassium cyanide are added and the mixture is heated further until the starting material has disappeared (approximately 2 hours). The mixture is then cooled, added to ice-water and extracted with ethyl acetate. The extracts are washed with water, dried, evaporated and freed from traces of dimethylformamide under high vacuum at approximately 40° C. This gives 480 mg (yield virtually quantitative) of ethyl 6-cyano-2-trifluoromethylpyridin-3-ylcarboxylate in the form of an oil which slowly solidifies. 1H NMR (CDCl3, ppm): 8.29 (1H,d); 7.97 (1H,d); 4.48 (2H, d); 1.43 (3H,t).